Cas no 94133-59-2 (Benzeneacetaldehyde, a-butylidene-)

• Product Name: Benzeneacetaldehyde, a-butylidene-
• CAS No: 94133-59-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 806563
• PubChem ID: 6433026
• Update Time: 2025-04-19

Benzeneacetaldehyde, a-butylidene- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, a-butylidene-
• 2-phenylhex-2-enal
• 94133-59-2
• EINECS 302-720-3
• SCHEMBL6129937

• Inchi： 1S/C12H14O/c1-2-3-7-12(10-13)11-8-5-4-6-9-11/h4-10H,2-3H2,1H3/b12-7-
• InChI Key： LYAVRIBWJOVBLZ-GHXNOFRVSA-N
• SMILES： O=C/C(/C1C=CC=CC=1)=C/CCC

Computed Properties

• Exact Mass: 174.104465
• Monoisotopic Mass: 174.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Experimental Properties

• Density: 0.964
• Boiling Point: 302°Cat760mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.519